Cas no 1437454-91-5 (3-Pyridazinecarboxylic acid, 6-chloro-5-(trifluoromethyl))

• Product Name: 3-Pyridazinecarboxylic acid, 6-chloro-5-(trifluoromethyl)
• CAS No: 1437454-91-5
• MF: C₆H₂ClF₃N₂O₂
• MW: 226.540490627289
• CID: 2102527
• Update Time: 2023-11-19

3-Pyridazinecarboxylic acid, 6-chloro-5-(trifluoromethyl) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid, 6-chloro-5-(trifluoromethyl)-
• 3-Pyridazinecarboxylic acid, 6-chloro-5-(trifluoro
• 3-Pyridazinecarboxylic acid, 6-chloro-5-(trifluoromethyl)
• CID 91971230

• Inchi： 1S/C6H2ClF3N2O2/c7-4-2(6(8,9)10)1-3(5(13)14)11-12-4/h1H,(H,13,14)
• InChI Key： ZNQXTVZNORJIRI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=C(C(=O)O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Topological Polar Surface Area: 63.1

Experimental Properties

• Density: 1.692±0.06 g/cm3(Predicted)
• Boiling Point: 398.8±42.0 °C(Predicted)
• pka: 2.25±0.10(Predicted)